Cas no 941968-49-6 (3-(1H-indol-3-yl)-1-(2-phenylethyl)urea)

• Product Name: 3-(1H-indol-3-yl)-1-(2-phenylethyl)urea
• CAS No: 941968-49-6
• MF: C₁₇H₁₇N₃O
• MW: 279.336383581162
• CID: 5501714
• Update Time: 2025-07-02

3-(1H-indol-3-yl)-1-(2-phenylethyl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-1H-indol-3-yl-N'-(2-phenylethyl)-
• 3-(1H-indol-3-yl)-1-(2-phenylethyl)urea

• Inchi： 1S/C17H17N3O/c21-17(18-11-10-13-6-2-1-3-7-13)20-16-12-19-15-9-5-4-8-14(15)16/h1-9,12,19H,10-11H2,(H2,18,20,21)
• InChI Key： QRRBQHFEBYTZCT-UHFFFAOYSA-N
• SMILES： N(C1C2=C(NC=1)C=CC=C2)C(NCCC1=CC=CC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 3-(1H-indol-3-yl)-1-(2-phenylethyl)urea

Recent Advances in the Study of 3-(1H-indol-3-yl)-1-(2-phenylethyl)urea (CAS: 941968-49-6): A Comprehensive Research Brief

In recent years, the compound 3-(1H-indol-3-yl)-1-(2-phenylethyl)urea (CAS: 941968-49-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique indole and phenylurea moieties, has shown promising potential in various therapeutic applications. The purpose of this research brief is to provide an up-to-date overview of the latest studies focusing on this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 3-(1H-indol-3-yl)-1-(2-phenylethyl)urea has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and flow chemistry to achieve higher efficiency. The compound's structural features, particularly the indole ring, have been identified as critical for its bioactivity. Recent crystallographic studies have elucidated its binding modes with various biological targets, providing valuable insights for further drug design.

One of the most notable findings in recent research is the compound's potential as an inhibitor of protein-protein interactions (PPIs) involved in cancer progression. In vitro and in vivo studies have demonstrated its efficacy in disrupting key signaling pathways, such as the NF-κB and STAT3 pathways, which are often dysregulated in malignancies. Additionally, its low toxicity profile in normal cells makes it a promising candidate for further preclinical development.

Beyond oncology, 3-(1H-indol-3-yl)-1-(2-phenylethyl)urea has also been investigated for its anti-inflammatory and neuroprotective properties. Recent studies have shown that it can modulate the activity of microglia and reduce the production of pro-inflammatory cytokines, suggesting potential applications in neurodegenerative diseases like Alzheimer's and Parkinson's. These findings highlight the compound's versatility and broad therapeutic potential.

In conclusion, the latest research on 3-(1H-indol-3-yl)-1-(2-phenylethyl)urea (CAS: 941968-49-6) underscores its significance as a multifunctional molecule with diverse biomedical applications. Future studies should focus on optimizing its pharmacokinetic properties and exploring its efficacy in clinical trials. This compound represents a promising avenue for the development of novel therapeutics in oncology, neurology, and beyond.